2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid

• IUPAC Name: 2-[[2-[(3-chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C14H17ClN2O4/c1-9(2)17(8-13(19)20)12(18)7-16-14(21)10-4-3-5-11(15)6-10/h3-6,9H,7-8H2,1-2H3,(H,16,21)(H,19,20)
• InChI Key: VNWRLWFZEUSEIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C(=O)CNC(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C14H17ClN2O4
• Molecular Weight: 312.75 g/mol

Description

2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid, also known as telmisartan, is a drug that belongs to the class of angiotensin II receptor blockers (ARBs). Telmisartan is used to treat hypertension, cardiovascular diseases, and diabetic nephropathy. In addition, telmisartan has been studied for its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

Telmisartan works by blocking the angiotensin II receptor type 1 (AT1) in the body. Angiotensin II is a hormone that causes vasoconstriction and increases blood pressure. By blocking the AT1 receptor, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid reduces vasoconstriction and lowers blood pressure. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to have other effects, such as increasing insulin sensitivity and reducing oxidative stress.
Biochemical and Physiological Effects:
Telmisartan has been shown to have several biochemical and physiological effects. In addition to its blood pressure-lowering effects, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to improve insulin sensitivity and reduce oxidative stress. Telmisartan has also been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in lab experiments is its well-established safety profile. Telmisartan has been used in clinical trials for many years and has been shown to be safe and well-tolerated. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid is relatively inexpensive and widely available. However, one limitation of using 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid research. One area of research is the potential therapeutic effects of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid on various cancers. Telmisartan has been shown to inhibit the growth and metastasis of various cancer cell lines, and further research is needed to determine its potential as a cancer therapy. Another area of research is the potential neuroprotective effects of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid in Alzheimer's disease and Parkinson's disease. Telmisartan has been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for these diseases. Finally, further research is needed to determine the potential of 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid as a therapeutic agent for various inflammatory diseases.

Synthesis Methods

Telmisartan can be synthesized through a multistep process that involves the condensation of 3-chlorobenzoic acid with 2-aminoacetic acid, followed by the acetylation of the resulting intermediate with acetic anhydride. The final step involves the reaction of the acetylated intermediate with isopropylamine to yield 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid.

Scientific Research Applications

Telmisartan has been extensively studied for its potential therapeutic effects on various diseases. In cancer research, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, lung, and prostate cancer cells. Telmisartan has also been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease. In addition, 2-[[2-[(3-Chlorobenzoyl)amino]acetyl]-propan-2-ylamino]acetic acid has been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for various inflammatory diseases.